Methyl 2-(benzylthio)nicotinate

• IUPAC Name: methyl 2-benzylsulfanylpyridine-3-carboxylate
• InChI: InChI=1S/C14H13NO2S/c1-17-14(16)12-8-5-9-15-13(12)18-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3
• InChI Key: CGLOBYLTIKHPJM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=CC=C1)SCC2=CC=CC=C2
• Molecular Formula: C14H13NO2S
• Molecular Weight: 259.33 g/mol

Description

Methyl 2-(benzylthio)nicotinate (MBTN) is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MBTN belongs to the class of nicotinates, which are compounds that contain a nicotinic acid moiety. The benzylthio group in MBTN makes it a thionicotinate, a subclass of nicotinates. MBTN has been studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of Methyl 2-(benzylthio)nicotinate is not fully understood. Methyl 2-(benzylthio)nicotinate has been shown to interact with DNA and proteins, suggesting that it may affect gene expression and protein function. Methyl 2-(benzylthio)nicotinate has also been shown to have antioxidant activity, which may contribute to its biological effects.
Biochemical and Physiological Effects
Methyl 2-(benzylthio)nicotinate has been shown to have a variety of biochemical and physiological effects. Methyl 2-(benzylthio)nicotinate has been shown to inhibit the growth of cancer cells in vitro. Methyl 2-(benzylthio)nicotinate has also been shown to have anti-inflammatory activity. Methyl 2-(benzylthio)nicotinate has been shown to have a protective effect against oxidative stress. Methyl 2-(benzylthio)nicotinate has been shown to affect the expression of genes involved in lipid metabolism.

Advantages and Limitations for Lab Experiments

Methyl 2-(benzylthio)nicotinate has several advantages for use in lab experiments. Methyl 2-(benzylthio)nicotinate is a fluorescent probe, which makes it useful for studying the binding of proteins to DNA. Methyl 2-(benzylthio)nicotinate is also a precursor for the synthesis of other compounds with potential biological activity. However, Methyl 2-(benzylthio)nicotinate has some limitations. Methyl 2-(benzylthio)nicotinate is not water-soluble, which limits its use in aqueous environments. Methyl 2-(benzylthio)nicotinate is also sensitive to light, which may affect its stability.

Future Directions

There are several future directions for the study of Methyl 2-(benzylthio)nicotinate. Methyl 2-(benzylthio)nicotinate could be further optimized for use as a drug delivery system. Methyl 2-(benzylthio)nicotinate could also be used as a tool for studying gene expression and protein function. Methyl 2-(benzylthio)nicotinate could be studied for its potential use in the treatment of cancer and other diseases. Methyl 2-(benzylthio)nicotinate could also be studied for its potential use in agriculture as a pesticide or herbicide.
Conclusion
In conclusion, Methyl 2-(benzylthio)nicotinate is a compound that has potential applications in scientific research. Methyl 2-(benzylthio)nicotinate has been studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Methyl 2-(benzylthio)nicotinate could be further studied for its potential use as a drug delivery system, its effects on gene expression and protein function, and its potential use in the treatment of cancer and other diseases.

Synthesis Methods

Methyl 2-(benzylthio)nicotinate can be synthesized through a multi-step process starting from nicotinic acid. The first step involves the protection of the carboxylic acid group of nicotinic acid with a tert-butyl group. The second step involves the conversion of the protected nicotinic acid to a chloride derivative. The third step involves the reaction of the chloride derivative with benzyl mercaptan to produce Methyl 2-(benzylthio)nicotinate. The final step involves the removal of the tert-butyl group to obtain the final product. The synthesis of Methyl 2-(benzylthio)nicotinate has been optimized to improve yield and purity.

Scientific Research Applications

Methyl 2-(benzylthio)nicotinate has been studied for its potential applications in scientific research. Methyl 2-(benzylthio)nicotinate has been used as a fluorescent probe to study the binding of proteins to DNA. Methyl 2-(benzylthio)nicotinate has also been used as a precursor for the synthesis of other compounds with potential biological activity. Methyl 2-(benzylthio)nicotinate has been studied for its potential use as a drug delivery system due to its ability to cross cell membranes.